Cas no 2228765-01-1 (3-(5-fluoro-2-hydroxyphenyl)-2-methoxypropanoic acid)

• Product Name: 3-(5-fluoro-2-hydroxyphenyl)-2-methoxypropanoic acid
• CAS No: 2228765-01-1
• MF: C₁₀H₁₁FO₄
• MW: 214.190346956253
• CID: 6313986
• PubChem ID: 165843767
• Update Time: 2025-09-26

3-(5-fluoro-2-hydroxyphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-hydroxyphenyl)-2-methoxypropanoic acid
• EN300-1824667
• 2228765-01-1

• Inchi： 1S/C10H11FO4/c1-15-9(10(13)14)5-6-4-7(11)2-3-8(6)12/h2-4,9,12H,5H2,1H3,(H,13,14)
• InChI Key： NNBYMBWLTYFVGT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(C(=O)O)OC)O

Computed Properties

• Exact Mass: 214.06413699g/mol
• Monoisotopic Mass: 214.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(5-fluoro-2-hydroxyphenyl)-2-methoxypropanoic acid

3-(5-Fluoro-2-Hydroxyphenyl)-2-Methoxypropanoic Acid (CAS No 2228765-01-1): A Comprehensive Overview

3-(5-Fluoro-2-Hydroxyphenyl)-2-Methoxypropanoic Acid is a biologically active compound with the CAS registry number CAS No 2228765-01-1. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. The molecule consists of a propanoic acid backbone substituted with a methoxy group at the second position and a 5-fluoro-2-hydroxyphenyl group at the third position. This structure endows the compound with intriguing pharmacokinetic properties and bioactivity, making it a promising candidate for drug development.

The synthesis of 3-(5-Fluoro-2-Hydroxyphenyl)-2-Methoxypropanoic Acid involves a series of carefully designed organic reactions. Researchers have employed various strategies, including Friedel-Crafts acylation, Suzuki coupling, and hydrolysis, to construct the molecule efficiently. Recent advancements in catalytic asymmetric synthesis have further enhanced the yield and enantiomeric purity of this compound, which is critical for its application in chiral drug discovery.

Recent studies have highlighted the antioxidant activity of 3-(5-Fluoro-2-Hydroxyphenyl)-2-Methoxypropanoic Acid, particularly in models of oxidative stress. The presence of the hydroxyl and methoxy groups on the aromatic ring contributes to its ability to scavenge free radicals, thereby protecting cells from oxidative damage. This property makes it a potential candidate for treating conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant properties, this compound has shown anti-inflammatory effects in preclinical models. Research indicates that 3-(5-Fluoro-2-Hydroxyphenyl)-2-Methoxypropanoic Acid inhibits key inflammatory pathways, including the NF-kB signaling cascade and cyclooxygenase (COX) enzymes. These findings suggest its potential utility in managing chronic inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(5-Fluoro-2-Hydroxyphenyl)-2-Methoxypropanoic Acid has also been extensively studied. Preclinical data reveal that the compound exhibits moderate oral bioavailability and favorable tissue distribution, which are essential attributes for a drug candidate. Furthermore, its metabolic stability and lack of significant toxicity in animal models further underscore its suitability for therapeutic applications.

Recent advances in computational chemistry have enabled researchers to perform detailed molecular docking studies on 3-(5-Fluoro-2-Hydroxyphenyl)-2-Methoxypropanoic Acid. These studies have identified potential binding sites on target proteins, providing insights into its mechanism of action. For instance, molecular modeling suggests that the compound interacts with key residues in the active site of COX enzymes, which may explain its anti-inflammatory effects.

The development of analogs and derivatives of 3-(5-Fluoro-2-Hydroxyphenyl)-2-Methoxypropanoic Acid is an active area of research. Scientists are exploring modifications to enhance its bioactivity, selectivity, and pharmacokinetic properties. For example, substituting the fluoro group with other electron-withdrawing or donating groups has been shown to modulate the compound's activity against specific targets.

In conclusion, 3-(5-Fluoro-2-Hydroxyphenyl)-2-Methoxypropanoic Acid (CAS No 2228765-01-1) is a versatile compound with significant potential in drug discovery. Its unique structure, combined with promising antioxidant and anti-inflammatory activities, positions it as a valuable tool in addressing unmet medical needs. Ongoing research continues to unlock new insights into its mechanisms of action and therapeutic applications, paving the way for future clinical development.